Cas no 53370-84-6 (Hydrazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 53370-84-6
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD11100420
• CID: 357453
• PubChem ID: 10656659
• Update Time: 2025-05-28

Hydrazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(benzylamino)carbamate
• N'-Benzyl-hydrazinecarboxylic acid tert-butyl ester
• hydrazinecarboxylic acid,2-(phenylmethyl)-,tert-butyl ester
• AKOS027251164
• A1-04051
• SCHEMBL4632779
• 53370-84-6
• TERT-BUTYL 2-BENZYLHYDRAZINECARBOXYLATE
• tert-Butyl 2-benzylhydrazine-1-carboxylate
• OPVJBJKJBHTNCE-UHFFFAOYSA-N
• N'-benzylhydrazinecarboxylic acid tert-butyl ester
• AS-40535
• DTXSID10443101
• MFCD11100420

• MDL： MFCD11100420
• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)14-13-9-10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3,(H,14,15)
• InChI Key： OPVJBJKJBHTNCE-UHFFFAOYSA-N
• SMILES： O(C(NNCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• PSA: 50.36

Hydrazinecarboxylic acid, 2-(phenylmethyl)-, 1,1-dimethylethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)